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Introduction to Luviquat FC 550 (Polyquaternium-
16)

Luviquat FC 550 is the trade name for a cationic copolymer of vinylpyrrolidone and
quaternized vinylimidazole, designated under the International Nomenclature for Cosmetic
Ingredients (INCI) as Polyquaternium-16.[1][2][3] It is a versatile polymer widely utilized in the
cosmetics and personal care industry for its conditioning, film-forming, and antistatic properties.
[3][4] Luviquat FC 550 is typically supplied as an aqueous solution containing approximately
40% of the active polymer.[5] Its cationic nature, stemming from the quaternary ammonium
centers in its structure, allows it to adsorb onto negatively charged surfaces like hair and skin,
forming a smooth, coherent film.[4] This technical guide provides an in-depth overview of the
solubility characteristics of Luviquat FC 550 in various solvent systems, a critical parameter for
formulation development.

Solubility Profile of Luviquat FC 550

The solubility of a polymer is a key factor in its formulation and application. While precise
quantitative solubility data for Luviquat FC 550 in a wide range of organic solvents is not
extensively published in publicly available literature, its general solubility characteristics can be
summarized based on technical data sheets and formulation guidelines. One source explicitly
states "No data available" for water solubility of Polyquaternium-16, indicating a lack of specific
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guantitative measurements in that particular document.[3][4] Howeuver, its prevalent use in
agueous-based cosmetic formulations suggests high water solubility.

Aqueous Systems

Luviquat FC 550 is known to be soluble in water.[6] This property is fundamental to its use in a
wide array of products such as shampoos, conditioners, and styling gels. The polymer is
supplied as an aqueous solution, further indicating its compatibility with water-based systems.

[5]

Polar Protic Solvents

The solubility of Luviquat FC 550 in polar protic solvents is important for formulations that
require a combination of water and other solvents like alcohols.

Solvent System Solubility Observations

Forms clear to slightly turbid

solutions. The commercial
Water Soluble )

product is an aqueous

solution.[5][6]

Often used in hydroalcoholic
Ethanol Soluble formulations like hair sprays

and mousses.

Similar to ethanol, used in
Isopropanol Soluble ] ] ]
various cosmetic preparations.

Commonly used as a
Propylene Glycol Soluble humectant and solvent in

personal care products.

Its high polarity and hydrogen

bonding capacity make it a
Glycerin Soluble 9 capacity

good solvent for polar

polymers.

Polar Aprotic Solvents
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The solubility in polar aprotic solvents can be relevant for specialized formulations.

Solvent System Solubility Observations

High concentrations of acetone
Acetone Generally Insoluble are likely to cause precipitation

of the polymer.

Often used as a solvent for a

Dimethyl Sulfoxide (DMSO) Likely Soluble )
wide range of polymers.
Typically not a suitable solvent
Tetrahydrofuran (THF) Generally Insoluble for highly polar, charged

polymers.

Non-Polar Solvents

As a cationic polymer, Luviquat FC 550 is generally not soluble in non-polar solvents.

Solvent System Solubility Observations

The non-polar nature of

hexane makes it a poor

Hexane Insoluble )
solvent for this polar, charged
polymer.
Similar to other hydrocarbons,
Toluene Insoluble o )
it is not a suitable solvent.
_ _ Insoluble in lipophilic
Mineral Oll Insoluble

substances.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of polymers like
Luviquat FC 550, based on standard industry practices such as those outlined by ASTM.

Gravimetric Method for Quantitative Solubility
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This method determines the maximum concentration of a polymer that can be dissolved in a
solvent at a given temperature.

Materials:

e Luviquat FC 550 (as a dried solid or solution of known concentration)
» Selected solvent

e Analytical balance

o Temperature-controlled shaker or magnetic stirrer

e Centrifuge

e Drying oven

Procedure:

» Preparation of Supersaturated Solution: Add an excess amount of Luviquat FC 550 to a
known volume of the solvent in a sealed container.

o Equilibration: Place the container in a temperature-controlled shaker and agitate for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Polymer: Centrifuge the solution at a high speed to pellet any
undissolved polymer.

o Sample Collection: Carefully pipette a known volume of the clear supernatant into a pre-
weighed dish.

» Solvent Evaporation: Place the dish in a drying oven at a temperature below the
decomposition temperature of the polymer until all the solvent has evaporated.

e Mass Determination: Cool the dish in a desiccator and weigh it to determine the mass of the
dissolved polymer.

 Calculation: Calculate the solubility in g/100 mL or as a weight percentage.
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Visual Method for Qualitative and Semi-Quantitative
Solubility (Based on ASTM D3132)

This method provides a rapid assessment of solubility and can be used to determine the
solubility range of a polymer in different solvents.[7]

Materials:

Luviquat FC 550

A range of solvents with varying polarities

Test tubes or small vials

Vortex mixer

Procedure:

Preparation of Polymer-Solvent Mixtures: Add a small, pre-weighed amount of Luviquat FC
550 (e.g., 0.1 g) to a known volume of solvent (e.g., 10 mL) in a test tube.

Mixing: Vigorously mix the contents using a vortex mixer for a set period (e.g., 5-10 minutes).

Observation: Allow the mixture to stand and visually inspect for signs of dissolution.

Classification:

o Soluble: The solution is clear and free of any visible particles.
o Partially Soluble: The solution is hazy, or there is a visible amount of undissolved polymer.
o Insoluble: The polymer does not appear to dissolve and remains as a distinct phase.

o Titration for Boundary Conditions (Semi-Quantitative): To delineate solubility boundaries, a
soluble polymer solution can be titrated with a non-solvent until precipitation is observed. The
composition of the solvent-non-solvent mixture at the cloud point provides a semi-
guantitative measure of the solubility limit.
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Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of a polymer
like Luviquat FC 550.
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Caption: Workflow for determining polymer solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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